molecular formula C8H6N2O2 B6209960 6-hydroxy-1,2-dihydrophthalazin-1-one CAS No. 2060060-69-5

6-hydroxy-1,2-dihydrophthalazin-1-one

Cat. No. B6209960
CAS RN: 2060060-69-5
M. Wt: 162.15 g/mol
InChI Key: ZEUPYYPVUWLWBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Hydroxy-1,2-dihydrophthalazin-1-one (CAS# 2060060-69-5) is a compound useful in organic synthesis . It has a molecular weight of 162.15 and a molecular formula of C8H6N2O2 .


Synthesis Analysis

The synthesis of this compound derivatives can be achieved by treating 2-[4-(4-chlorophthalazine-1-yl)phenyl]-1H-isoindole-1,3-(2H)-dione with various chemical reagents . The newly synthesized compounds are characterized based on their spectral (1H NMR, 13C NMR, Ms, IR) analyses .


Molecular Structure Analysis

The molecular structure of this compound includes a hydroxylated pyridine ring . The InChI code is 1S/C8H6N2O2/c11-6-1-2-7-5(3-6)4-9-10-8(7)12/h1-4,11H,(H,10,12) .


Chemical Reactions Analysis

Phthalazine derivatives, including this compound, have been used in various chemical reactions. For instance, they have been used in the synthesis of novel series of phthalazinones bearing various valuable functional groups .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 162.15 and a molecular formula of C8H6N2O2 . It has a topological polar surface area of 61.7Ų .

Scientific Research Applications

6-hydroxy-1,2-dihydrophthalazin-1-one has been studied extensively in recent years due to its potential applications in various areas such as medicine, materials science, and biotechnology. In medicine, it has been studied for its potential as an antifungal agent, as well as for its ability to inhibit the growth of certain types of cancer cells. In materials science, it has been studied for its potential use as a catalyst in the synthesis of other compounds. In biotechnology, it has been studied for its potential use as an enzyme inhibitor, as well as for its ability to modulate the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

6-hydroxy-1,2-dihydrophthalazin-1-one has several advantages as a compound for lab experiments. The compound is relatively stable, and can be synthesized in a two-step process that is relatively straightforward. In addition, the compound can be easily purified and stored for later use. However, the compound is not water-soluble, so it must be dissolved in an appropriate solvent before use. In addition, the compound is relatively expensive, so it may not be suitable for large-scale experiments.

Future Directions

The potential applications of 6-hydroxy-1,2-dihydrophthalazin-1-one are still being explored. In the future, it is possible that the compound may be used to develop new drugs or treatments for a variety of diseases. In addition, it is possible that the compound may be used in the synthesis of new materials or catalysts. Finally, it is possible that the compound may be used to modulate the activity of certain enzymes or receptors in order to produce a variety of beneficial effects.

Synthesis Methods

6-hydroxy-1,2-dihydrophthalazin-1-one can be synthesized from the reaction of 1,2-dihydrophthalazine with hydroxylamine hydrochloride and sodium hydroxide in aqueous solution. The reaction is carried out in a two-step process, with the first step involving the formation of the intermediate 5-chloro-1,2-dihydrophthalazin-1-one and the second step involving the formation of the desired this compound. The reaction is usually carried out at a temperature of 60-70°C and a pressure of 1-2 atm.

Safety and Hazards

The safety information for 6-Hydroxy-1,2-dihydrophthalazin-1-one indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-hydroxy-1,2-dihydrophthalazin-1-one involves the conversion of anthranilic acid to the final product through a series of reactions.", "Starting Materials": [ "Anthranilic acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Sulfuric acid", "Sodium bicarbonate", "Ethanol", "Acetic anhydride", "Sodium acetate", "Hydrogen peroxide" ], "Reaction": [ "Anthranilic acid is first reacted with sodium nitrite and hydrochloric acid to form the diazonium salt.", "The diazonium salt is then reacted with sodium hydroxide to form the corresponding phenol.", "The phenol is then reacted with sulfuric acid to form the corresponding sulfate ester.", "The sulfate ester is then hydrolyzed with sodium bicarbonate to form the corresponding phenol.", "The phenol is then reacted with ethanol and acetic anhydride to form the corresponding acetate ester.", "The acetate ester is then hydrolyzed with sodium acetate and sulfuric acid to form the corresponding alcohol.", "The alcohol is then oxidized with hydrogen peroxide to form 6-hydroxy-1,2-dihydrophthalazin-1-one." ] }

CAS RN

2060060-69-5

Molecular Formula

C8H6N2O2

Molecular Weight

162.15 g/mol

IUPAC Name

6-hydroxy-2H-phthalazin-1-one

InChI

InChI=1S/C8H6N2O2/c11-6-1-2-7-5(3-6)4-9-10-8(7)12/h1-4,11H,(H,10,12)

InChI Key

ZEUPYYPVUWLWBX-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1O)C=NNC2=O

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.